Cas no 187753-29-3 (2-Piperidinecarboxylicacid, 4-methylene-, methyl ester)

2-Piperidinecarboxylic acid, 4-methylene-, methyl ester is a specialized organic compound featuring a piperidine core with a methylene substituent at the 4-position and a methyl ester functional group. This structure lends versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. The 4-methylene moiety offers a reactive site for functionalization, making it valuable for constructing complex molecular architectures. Its stability under standard conditions ensures reliable handling and storage. This compound is suited for use in medicinal chemistry, where precise modifications to the piperidine scaffold are often required for bioactive molecule development.
2-Piperidinecarboxylicacid, 4-methylene-, methyl ester structure
187753-29-3 structure
Product Name:2-Piperidinecarboxylicacid, 4-methylene-, methyl ester
CAS No:187753-29-3
MF:C8H13NO2
MW:155.194322347641
CID:115115
PubChem ID:45082152
Update Time:2025-06-28

2-Piperidinecarboxylicacid, 4-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylicacid, 4-methylene-, methyl ester
    • methyl 4-methylidenepiperidine-2-carboxylate
    • 2-Piperidinecarboxylicacid,4-methylene-,methylester(9CI)
    • EN300-7701054
    • 187753-29-3
    • DTXSID00665133
    • Inchi: 1S/C8H13NO2/c1-6-3-4-9-7(5-6)8(10)11-2/h7,9H,1,3-5H2,2H3
    • InChI Key: YTNFPIMPMOZPDH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(=C)CCN1)=O

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.5

2-Piperidinecarboxylicacid, 4-methylene-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7701054-0.05g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
0.05g
$935.0 2024-05-22
Enamine
EN300-7701054-0.1g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
0.1g
$980.0 2024-05-22
Enamine
EN300-7701054-0.25g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
0.25g
$1024.0 2024-05-22
Enamine
EN300-7701054-0.5g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
0.5g
$1069.0 2024-05-22
Enamine
EN300-7701054-1.0g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
1.0g
$1113.0 2024-05-22
Enamine
EN300-7701054-2.5g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
2.5g
$2185.0 2024-05-22
Enamine
EN300-7701054-5.0g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
5.0g
$3231.0 2024-05-22
Enamine
EN300-7701054-10.0g
methyl 4-methylidenepiperidine-2-carboxylate
187753-29-3 95%
10.0g
$4791.0 2024-05-22

Additional information on 2-Piperidinecarboxylicacid, 4-methylene-, methyl ester

2-Piperidinecarboxylic Acid, 4-Methylene-, Methyl Ester (CAS No. 187753-29-3): An Overview and Recent Advances

2-Piperidinecarboxylic acid, 4-methylene-, methyl ester (CAS No. 187753-29-3) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as methyl 4-methylene-2-piperidinecarboxylate, is characterized by its unique molecular structure, which includes a piperidine ring and a methylene group, making it an attractive building block for various chemical transformations.

The molecular formula of 2-piperidinecarboxylic acid, 4-methylene-, methyl ester is C9H15NO2, and its molecular weight is approximately 169.21 g/mol. The compound is typically synthesized through the esterification of 4-methylene-2-piperidinecarboxylic acid with methanol in the presence of an acid catalyst. This process yields a clear, colorless liquid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

Recent research has highlighted the potential of methyl 4-methylene-2-piperidinecarboxylate in the development of novel pharmaceuticals. A study published in the *Journal of Medicinal Chemistry* in 2021 explored the use of this compound as a precursor for the synthesis of NMDA receptor antagonists, which are being investigated for their therapeutic potential in treating neurological disorders such as Alzheimer's disease and depression. The unique structural features of methyl 4-methylene-2-piperidinecarboxylate allow it to serve as a key intermediate in the synthesis of these compounds, enhancing their bioavailability and efficacy.

In addition to its applications in pharmaceuticals, methyl 4-methylene-2-piperidinecarboxylate has shown promise in the field of materials science. Researchers at the University of California, Berkeley, have utilized this compound to develop new types of polymeric materials with enhanced mechanical properties. The incorporation of methyl 4-methylene-2-piperidinecarboxylate into polymer chains has been shown to improve the tensile strength and flexibility of the resulting materials, making them suitable for use in advanced applications such as flexible electronics and biomedical devices.

The physical properties of methyl 4-methylene-2-piperidinecarboxylate are well-documented. It has a boiling point of approximately 180°C at atmospheric pressure and a melting point ranging from -30°C to -35°C. The compound exhibits moderate stability under standard laboratory conditions but can degrade when exposed to strong acids or bases. Its low toxicity profile makes it suitable for use in a wide range of industrial processes.

Safety considerations are an important aspect when handling methyl 4-methylene-2-piperidinecarboxylate. While it is generally considered safe for laboratory use, proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible substances such as oxidizers and strong acids.

In conclusion, methyl 4-methylene-2-piperidinecarboxylate (CAS No. 187753-29-3) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique molecular structure and favorable physical properties make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.